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Compound of Interest

Compound Name: 6-Chloroquinazoline

Cat. No.: B2678951

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for the handling of 6-
Chloroquinazoline (CAS No. 700-78-7)[1]. As Senior Application Scientists, we understand
that robust safety protocols are not just about compliance; they are the bedrock of
reproducible, high-quality research. This document is structured to provide not just procedural
steps, but the scientific reasoning behind them, ensuring a deep understanding of the risks and
mitigation strategies associated with this compound.

Hazard Assessment and Toxidological Profile

While a comprehensive, peer-reviewed toxicological profile for 6-Chloroquinazoline is not
readily available, data from structurally similar chloroquinazoline derivatives provide a strong
basis for a conservative hazard assessment. The chloroquinazoline scaffold is a common
feature in many biologically active molecules, and its handling requires a commensurate level
of caution.

Inferred Hazards from Analogous Compounds:

Based on the Safety Data Sheets (SDSs) of related compounds such as Ethyl 6-
chloroquinazoline-2-carboxylate, 4-Chloroquinazoline, and 4-Chloro-6,7-bis(2-
methoxyethoxy)quinazoline, the primary hazards associated with 6-Chloroquinazoline are
anticipated to be:
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» Skin Irritation: May cause redness, itching, and inflammation upon contact[2].

e Serious Eye Irritation: Can cause significant eye damage if direct contact occurs[2].

o Respiratory Tract Irritation: Inhalation of dust or fumes may lead to irritation of the respiratory

system[2][3].

o Acute Oral Toxicity: Some chloroquinazoline derivatives are classified as harmful if

swallowed[3].

Hazard Identification Summary Table

Hazard
Classification

Anticipated Effect

GHS Pictogram(s)

Signal Word

Skin Irritant

Causes skin irritation

Exclamation Mark

Warning

Eye Irritant

Causes serious eye

irritation

Exclamation Mark

Warning

Respiratory Irritant

May cause respiratory

irritation

Exclamation Mark

Warning

Acute Oral Toxicity

Potentially harmful if

swallowed

Exclamation Mark

Warning

Personal Protective Equipment (PPE): Your First
Line of Defense

A multi-layered approach to PPE is crucial when handling 6-Chloroquinazoline. The following

table outlines the minimum required PPE, with explanations rooted in the compound's

anticipated hazards.
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PPE Category Specification Rationale for Use

) ) Protects against accidental
Chemical safety goggles with _
splashes and airborne

Eye and Face Protection side shields or a full-face ) S )
) particles, mitigating the risk of
shield. . .
serious eye Irritation.
Provides a chemical-resistant
Hand Protection Nitrile or neoprene gloves. barrier to prevent skin contact

and subsequent irritation.

] Protects against incidental
] Alab coat or a disposable o
Body Protection contact and contamination of
gown. _
personal clothing.

Recommended when handling

the powder outside of a
) ] A NIOSH-approved N95 or - )
Respiratory Protection ) ) certified chemical fume hood to
higher-rated respirator. ) ) ]
prevent inhalation of airborne

particles.

Operational Plan: A Step-by-Step Guide to Safe
Handling

Adherence to a strict, methodical workflow is paramount to minimizing exposure and ensuring

experimental integrity.

Workflow for Handling 6-Chloroquinazoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b2678951?utm_src=pdf-body-img
https://www.benchchem.com/product/b2678951?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloroquinazoline
https://aksci.com/sds/7058EA_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC469400010&productDescription=4-CHLOROQUINAZOLINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b2678951#personal-protective-equipment-for-handling-6-chloroquinazoline
https://www.benchchem.com/product/b2678951#personal-protective-equipment-for-handling-6-chloroquinazoline
https://www.benchchem.com/product/b2678951#personal-protective-equipment-for-handling-6-chloroquinazoline
https://www.benchchem.com/product/b2678951#personal-protective-equipment-for-handling-6-chloroquinazoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2678951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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